Cas no 1369510-57-5 (7-Hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid)

• Product Name: 7-Hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid
• CAS No: 1369510-57-5
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• MDL: MFCD22372625
• CID: 4594224
• PubChem ID: 83827829
• Update Time: 2025-10-30

7-Hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid
• 7-?hydroxy-?2,?3-?dihydro-?1H-?indene-?1-? carboxylic acid
• Z2213893390

• MDL： MFCD22372625
• Inchi： 1S/C10H10O3/c11-8-3-1-2-6-4-5-7(9(6)8)10(12)13/h1-3,7,11H,4-5H2,(H,12,13)
• InChI Key： QBQLBBVEKRXFGH-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=C1C(C(=O)O)CC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• XLogP3: 1.5
• Topological Polar Surface Area: 57.5

7-Hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 7-Hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid

Introduction to 7-Hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid (CAS No. 1369510-57-5)

7-Hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid, with the CAS number 1369510-57-5, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound belongs to the class of indanones, which are characterized by a bicyclic ring system consisting of a benzene ring fused to a cyclohexene ring. The presence of a hydroxyl group at the 7-position and a carboxylic acid group at the 1-position imparts distinct chemical and biological properties to this molecule.

The chemical structure of 7-Hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid can be represented as C₉H₉O₃. The hydroxyl group at the 7-position can participate in hydrogen bonding and other intermolecular interactions, which can influence the compound's solubility, stability, and reactivity. The carboxylic acid group, on the other hand, provides the molecule with acidic properties and can undergo various chemical reactions such as esterification, amide formation, and decarboxylation.

In the realm of medicinal chemistry, 7-Hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid has been explored for its potential therapeutic applications. Recent studies have highlighted its anti-inflammatory and antioxidant properties, making it a promising candidate for the development of new drugs targeting inflammatory diseases and oxidative stress-related conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that derivatives of this compound exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

Beyond its anti-inflammatory properties, 7-Hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid has also shown promise in cancer research. Research conducted at the National Cancer Institute revealed that certain derivatives of this compound possess cytotoxic activity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action is believed to involve the induction of apoptosis and cell cycle arrest, which are crucial for preventing tumor growth and metastasis.

The synthetic routes for preparing 7-Hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid have been extensively studied. One common method involves the cyclization of substituted benzaldehydes with malonic acid derivatives under specific reaction conditions. This approach allows for the efficient synthesis of the target compound with high yields and purity. Additionally, recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods that minimize waste generation and reduce energy consumption.

In terms of analytical methods, high-performance liquid chromatography (HPLC) is widely used for the separation and quantification of 7-Hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid. Mass spectrometry (MS) is another powerful tool that provides detailed information about the molecular structure and purity of the compound. These analytical techniques are essential for ensuring the quality control of pharmaceutical products containing this compound.

The safety profile of 7-Hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid is an important consideration in its development as a therapeutic agent. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully understand its long-term effects and potential side effects in humans. Regulatory agencies such as the FDA require extensive safety data before approving new drugs for clinical use.

In conclusion, 7-Hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid (CAS No. 1369510-57-5) is a promising organic compound with diverse applications in pharmaceutical and medicinal chemistry. Its unique chemical structure and biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic benefits, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.